3-Ethoxy-4-nitropyridine 1-oxide
Description
3-Ethoxy-4-nitropyridine 1-oxide is a chemical compound with the molecular formula C7H8N2O4 . It is used for research purposes .
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion . When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained . This method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines .Molecular Structure Analysis
The molecular weight of 3-Ethoxy-4-nitropyridine 1-oxide is 184.15 . The exact structure can be determined using techniques such as NMR spectroscopy .Chemical Reactions Analysis
The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction . From this, a series of 2-substituted-5-nitro-pyridines has been synthesized .Safety and Hazards
Future Directions
Nitropyridines, including 3-Ethoxy-4-nitropyridine 1-oxide, can be excellent starting materials for the preparation of pyridine derivatives, which are important synthetic intermediates for new pesticides and medicines . The use of microreaction technology has emerged as a useful approach for the synthesis of fine chemicals and key pharmaceutical intermediates . This technology allows for highly efficient mixing and excellent heat absorption, which can lead to higher quality reactions and safer handling of hazardous reactions .
properties
IUPAC Name |
3-ethoxy-4-nitro-1-oxidopyridin-1-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O4/c1-2-13-7-5-8(10)4-3-6(7)9(11)12/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSJIPMQBPJLMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C[N+](=C1)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90704641 |
Source
|
| Record name | 3-Ethoxy-4-nitro-1-oxo-1lambda~5~-pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90704641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-4-nitropyridine 1-oxide | |
CAS RN |
19349-73-6 |
Source
|
| Record name | 3-Ethoxy-4-nitro-1-oxo-1lambda~5~-pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90704641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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